2,6-Dinitrotoluene
2,6-Dinitrotoluene
2,6-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water. (USCG, 1999)
2,6-dinitrotoluene is a dinitrotoluene carrying nitro substituents at positions 2 and 6. It has a role as a genotoxin.
Both 2,4-DNT and 2,6-DNT are pale yellow solids with a slight odor. They are two of the six forms of the chemical called dinitrotoluene (DNT). DNT is not a natural substance. It is made by mixing toluene with nitric acid. DNT is usually used to make flexible polyurethane foams used in the bedding and furniture industries. DNT is also used to produce explosives, ammunition, and dyes. It is also used in the air bags of automobiles.
2,6-dinitrotoluene is a dinitrotoluene carrying nitro substituents at positions 2 and 6. It has a role as a genotoxin.
Both 2,4-DNT and 2,6-DNT are pale yellow solids with a slight odor. They are two of the six forms of the chemical called dinitrotoluene (DNT). DNT is not a natural substance. It is made by mixing toluene with nitric acid. DNT is usually used to make flexible polyurethane foams used in the bedding and furniture industries. DNT is also used to produce explosives, ammunition, and dyes. It is also used in the air bags of automobiles.
Brand Name:
Vulcanchem
CAS No.:
606-20-2
VCID:
VC21119712
InChI:
InChI=1S/C7H6N2O4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3
SMILES:
CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
Molecular Weight:
182.13 g/mol
2,6-Dinitrotoluene
CAS No.: 606-20-2
Cat. No.: VC21119712
Molecular Formula: C7H6N2O4
C6H3CH3(NO2)2
C7H6N2O4
Molecular Weight: 182.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2,6-dinitrotoluene appears as yellow to red solid or heated liquid with a slight odor. Solidifies in cool water. Solid and liquid sink in water. (USCG, 1999) 2,6-dinitrotoluene is a dinitrotoluene carrying nitro substituents at positions 2 and 6. It has a role as a genotoxin. Both 2,4-DNT and 2,6-DNT are pale yellow solids with a slight odor. They are two of the six forms of the chemical called dinitrotoluene (DNT). DNT is not a natural substance. It is made by mixing toluene with nitric acid. DNT is usually used to make flexible polyurethane foams used in the bedding and furniture industries. DNT is also used to produce explosives, ammunition, and dyes. It is also used in the air bags of automobiles. |
|---|---|
| CAS No. | 606-20-2 |
| Molecular Formula | C7H6N2O4 C6H3CH3(NO2)2 C7H6N2O4 |
| Molecular Weight | 182.13 g/mol |
| IUPAC Name | 2-methyl-1,3-dinitrobenzene |
| Standard InChI | InChI=1S/C7H6N2O4/c1-5-6(8(10)11)3-2-4-7(5)9(12)13/h2-4H,1H3 |
| Standard InChI Key | XTRDKALNCIHHNI-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C=CC=C1[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | Decomposes (NTP, 1992) 300.0 °C 285 °C Decomposes |
| Colorform | Yellow rhombic crystals Yellow to red solid |
| Flash Point | 404 °F (NTP, 1992) 404 °F (closed cup) 207 °C c.c. 404°F |
| Melting Point | 151 °F (NTP, 1992) 66.0 °C 66 °C 151°F |
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